Cas no 139976-14-0 (2-Propenoic acid, 3-(2-bromo-6-methoxy-4-methylphenyl)-)

• Product Name: 2-Propenoic acid, 3-(2-bromo-6-methoxy-4-methylphenyl)-
• CAS No: 139976-14-0
• MF: C₁₁H₁₁BrO₃
• MW: 271.107242822647
• CID: 1285331
• Update Time: 2024-08-03

2-Propenoic acid, 3-(2-bromo-6-methoxy-4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(2-bromo-6-methoxy-4-methylphenyl)-

• Inchi： 1S/C11H11BrO3/c1-7-5-9(12)8(3-4-11(13)14)10(6-7)15-2/h3-6H,1-2H3,(H,13,14)
• InChI Key： TXZAUWJRJDWDAK-UHFFFAOYSA-N
• SMILES： C(O)(=O)C=CC1=C(OC)C=C(C)C=C1Br

Computed Properties

• Exact Mass: 269.98913
• Monoisotopic Mass: 269.989
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 46.5A^2

Experimental Properties

• Density: 1.493±0.06 g/cm3(Predicted)
• Boiling Point: 387.7±37.0 °C(Predicted)
• PSA: 46.53
• pka: 4.38±0.21(Predicted)